1-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid

• IUPAC Name: 1-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-5-(trifluoromethyl)pyrazole-4-carboxylic acid
• InChI: InChI=1S/C14H6Cl2F3N3O2S/c15-8-2-1-6(3-9(8)16)10-5-25-13(21-10)22-11(14(17,18)19)7(4-20-22)12(23)24/h1-5H,(H,23,24)
• InChI Key: QLQOGFPNPZXVTP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=CSC(=N2)N3C(=C(C=N3)C(=O)O)C(F)(F)F)Cl)Cl
• Molecular Formula: C14H6Cl2F3N3O2S
• Molecular Weight: 408.2 g/mol

Description

Synthesis Analysis

This involves a detailed examination of the methods used to synthesize the compound. It includes the starting materials, reagents, catalysts, and conditions used in the synthesis process.

Molecular Structure Analysis

This involves determining the 3D structure of the molecule, including the arrangement of atoms and the lengths and angles of chemical bonds. Techniques such as X-ray crystallography, NMR spectroscopy, and computational chemistry are often used.

Chemical Reactions Analysis

This involves studying the chemical reactions that the compound undergoes. It includes looking at the reagents and conditions needed for the reactions, the mechanism of the reactions, and the products formed.

Physical And Chemical Properties Analysis

This involves measuring properties such as solubility, melting point, boiling point, density, refractive index, and spectral properties. These properties can give insights into how the compound behaves under different conditions.

Scientific Research Applications

Antiviral Activity

Indole derivatives, including our compound of interest, have demonstrated antiviral properties. For instance:

• .
• .

Anti-HIV Activity

Researchers synthesized 4-[(1,2-dihydro-2-oxo-3H-indol-3-ylidene)amino]N(4,6-dimethyl-2-pyrimidinyl)-benzene derivatives and evaluated their anti-HIV activity. .

Potential Monoamine Oxidase (MAO) Inhibition

3-(3,4-Dichlorophenyl)-5-(1H-indol-5-yl)-1,2,4-oxadiazole: . Although not directly related to our compound, it highlights the broader pharmacological relevance of indole-based structures.

Drug Development

The indole scaffold has contributed to the synthesis of important drug molecules. While our compound’s exact role remains to be fully elucidated, its structural complexity suggests it could serve as a valuable pharmacophore for drug development.

Mechanism of Action

For biologically active compounds, the mechanism of action refers to how the compound interacts with biological systems. This could involve binding to specific proteins or enzymes, disrupting cellular processes, or modulating signaling pathways.

Safety and Hazards

This involves looking at the potential risks associated with handling and using the compound. It includes information on toxicity, flammability, environmental impact, and precautions for safe handling and storage.